Cas no 2022605-22-5 (Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate)

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate is a specialized epoxide ester compound with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring an ethoxymethyl and a 2-methylpropyl substituent on the oxirane ring, contributes to its reactivity in ring-opening reactions and functional group transformations. The ester moiety enhances solubility in organic solvents, facilitating its use in diverse synthetic pathways. This compound is valued for its stability under controlled conditions and its role as a versatile building block in the preparation of complex molecules. Its defined stereochemistry and purity make it suitable for precise synthetic applications in research and industrial settings.

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate structure

2022605-22-5 structure

Product Name:Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate

CAS No:2022605-22-5

MF:C₁₂H₂₂O₄

MW:230.300684452057

CID:5758167

PubChem ID:165448012

Update Time:2025-05-23

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate
- 2022605-22-5
- EN300-700417
- Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate
- Inchi： 1S/C12H22O4/c1-6-15-8-11(4)12(16-11,7-9(2)3)10(13)14-5/h9H,6-8H2,1-5H3
- InChI Key： NJZAJAUINSRINR-UHFFFAOYSA-N
- SMILES： O1C(C)(COCC)C1(C(=O)OC)CC(C)C

Computed Properties

Exact Mass: 230.15180918g/mol
Monoisotopic Mass: 230.15180918g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 48.1Å²

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-700417-1.0g	methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate	2022605-22-5		1g	$0.0	2023-06-07

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate Related Literature

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Additional information on Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate

Recent Advances in the Study of Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate (CAS: 2022605-22-5)

Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate (CAS: 2022605-22-5) is a synthetic epoxide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxirane ring and ester functionality, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of cellular signaling pathways.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of chiral building blocks for pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in asymmetric synthesis, yielding high enantiomeric purity for compounds targeting G-protein-coupled receptors (GPCRs). The study highlighted the compound's stability under various reaction conditions, making it a promising candidate for scalable production.

In addition to its synthetic applications, Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate has been investigated for its biological activity. Preliminary in vitro assays revealed moderate inhibitory effects on cytochrome P450 enzymes, suggesting potential applications in drug metabolism studies. Researchers are also exploring its interactions with inflammatory mediators, with early data indicating possible anti-inflammatory properties. However, further in vivo studies are required to validate these findings.

The compound's mechanism of action remains an active area of investigation. A recent computational study employed molecular docking simulations to predict its binding affinity with various protein targets. The results suggested favorable interactions with kinases involved in cancer progression, opening new avenues for oncology research. These findings were corroborated by a separate study that identified the compound as a hit in a high-throughput screen for kinase inhibitors.

Despite its promise, challenges remain in optimizing the pharmacokinetic properties of Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate. Researchers are currently focusing on structural modifications to improve its solubility and bioavailability. A 2024 patent application disclosed novel derivatives with enhanced metabolic stability, underscoring the ongoing innovation in this area.

In conclusion, Methyl 3-(ethoxymethyl)-3-methyl-2-(2-methylpropyl)oxirane-2-carboxylate (CAS: 2022605-22-5) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its dual role as a synthetic intermediate and a bioactive scaffold positions it as a valuable tool for future research. Continued exploration of its applications, coupled with advances in structural optimization, is expected to yield significant contributions to the field of chemical biology and medicine.